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Compound of Interest

Compound Name: Disulfoton

Cat. No.: B1670778 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of Disulfoton, an organophosphate insecticide, is paramount due to its high toxicity.

Strict adherence to safety protocols is essential to prevent exposure and environmental

contamination. This document provides comprehensive guidance on personal protective

equipment (PPE), operational procedures, and disposal plans for Disulfoton.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Disulfoton to minimize exposure

through inhalation, skin contact, and ingestion.[1][2][3] The following table summarizes the

required PPE.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Unlined, elbow-length gloves

made of nitrile, butyl, or

neoprene are recommended.

[4] Never use leather or cotton

gloves as they can absorb the

chemical.[4]

Body
Chemical-resistant suit or

coveralls

Wear a clean, dry protective

suit that covers the entire body

from wrists to ankles.[4] For

highly toxic chemicals like

Disulfoton (Category I), a

chemical-resistant suit is

essential.[4] A chemical-

resistant apron should be worn

when mixing, loading, or

cleaning equipment.[4][5]

Eyes and Face Goggles and face shield

Use snug-fitting, non-fogging

goggles or a full-face

respirator.[4] For situations

with a high risk of splashing, a

face shield should be worn in

addition to goggles.[4]

Respiratory NIOSH-approved respirator

An organic vapor respirator

with a particulate pre-filter is

necessary, especially when

there is a risk of inhalation.

Always use a respirator when

mixing or handling

concentrates.[4]

Quantitative Data Summary
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The following table presents key quantitative data for Disulfoton, essential for risk assessment

and safe handling.

Property Value Reference

Oral LD50 (Rat)
Male: 52 mg/kg, Female: 14

mg/kg

Dermal LD50 (Rabbit)
Male: approx. 1000 mg/kg,

Female: > 1000 mg/kg

Boiling Point 270 to 271°F at 1.5 mmHg [1]

Melting Point > -13°F [1]

Vapor Pressure 0.00018 mmHg at 68°F [1]

Specific Gravity 1.144 (Denser than water) [1]

Water Solubility 0.003% at 73°F [1]

Flash Point > 180°F [1]

Experimental Protocol: Safe Handling of Disulfoton
This protocol outlines the step-by-step procedure for safely handling Disulfoton in a laboratory

setting.

1. Preparation and Precautionary Measures:

Ensure all necessary PPE is available, inspected for integrity, and worn correctly before

entering the designated handling area.

Verify that an eyewash station and safety shower are readily accessible and operational.[2]

Prepare all necessary equipment and reagents before handling Disulfoton to minimize

movement and potential for spills.

Work in a well-ventilated area, preferably within a chemical fume hood.

2. Handling and Experimental Procedure:
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Carefully measure and dispense Disulfoton, avoiding the generation of dust or aerosols.

Keep all containers with Disulfoton tightly sealed when not in use.

If dilution is required, add Disulfoton to the diluent slowly while stirring to avoid splashing.

Clean any contaminated surfaces immediately with a suitable decontamination solution (e.g.,

detergent and water), followed by a rinse.

3. Spill and Emergency Procedures:

In case of a spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material such as dry earth,

sand, or vermiculite.[1]

Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.[1]

Decontaminate the spill area thoroughly.

In case of personal exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[1] Remove contaminated clothing.

Eye Contact: Flush eyes with lukewarm water for at least 15 minutes.[1]

Inhalation: Move to fresh air immediately.[1]

Ingestion: Seek immediate medical attention. Do not induce vomiting unless instructed by

a medical professional.

In all cases of exposure, seek immediate medical attention and provide the Safety Data

Sheet (SDS) to the medical personnel.
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4. Waste Disposal:

All Disulfoton waste, including empty containers and contaminated materials, must be

treated as hazardous waste.

The preferred methods of disposal are incineration in a hazardous waste incinerator or

alkaline hydrolysis.[6]

Empty containers must be triple-rinsed, with the rinsate collected as hazardous waste,

before they can be considered for disposal.

Follow all local, state, and federal regulations for hazardous waste disposal.

Disulfoton Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Disulfoton, from

preparation to disposal.
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Caption: Logical workflow for the safe handling of Disulfoton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

